Cas no 1016524-91-6 (2-(3-Methoxy-4-methylphenyl)pyrrolidine)

• Product Name: 2-(3-Methoxy-4-methylphenyl)pyrrolidine
• CAS No: 1016524-91-6
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5295498
• PubChem ID: 20121649
• Update Time: 2025-06-28

2-(3-Methoxy-4-methylphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(3-METHOXY-4-METHYLPHENYL)PYRROLIDINE
• starbld0041938
• Pyrrolidine, 2-(3-methoxy-4-methylphenyl)-
• 2-(3-Methoxy-4-methylphenyl)pyrrolidine

• Inchi： 1S/C12H17NO/c1-9-5-6-10(8-12(9)14-2)11-4-3-7-13-11/h5-6,8,11,13H,3-4,7H2,1-2H3
• InChI Key： ZUZOUZLNSMJHNQ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)C=CC(=C1)C1CCCN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• XLogP3: 2.1
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-(3-Methoxy-4-methylphenyl)pyrrolidine

Introduction to 2-(3-Methoxy-4-methylphenyl)pyrrolidine (CAS No. 1016524-91-6)

2-(3-Methoxy-4-methylphenyl)pyrrolidine, with the CAS number 1016524-91-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidines, which are five-membered heterocyclic compounds containing a nitrogen atom. The unique structure of 2-(3-Methoxy-4-methylphenyl)pyrrolidine makes it a valuable candidate for various applications, particularly in the development of new therapeutic agents.

The chemical structure of 2-(3-Methoxy-4-methylphenyl)pyrrolidine consists of a pyrrolidine ring substituted with a 3-methoxy-4-methylphenyl group. This substitution pattern imparts specific pharmacological properties that have been the focus of numerous studies. The methoxy and methyl groups on the phenyl ring contribute to the compound's lipophilicity and electronic properties, which are crucial for its biological activity.

Recent research has highlighted the potential of 2-(3-Methoxy-4-methylphenyl)pyrrolidine in various therapeutic areas. One notable application is its use as a lead compound in the development of central nervous system (CNS) drugs. Studies have shown that this compound exhibits significant binding affinity to specific receptors, such as serotonin and dopamine receptors, which are implicated in several neurological disorders, including depression, anxiety, and Parkinson's disease.

In addition to its potential in CNS disorders, 2-(3-Methoxy-4-methylphenyl)pyrrolidine has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by modulating key signaling pathways involved in the inflammatory response. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 2-(3-Methoxy-4-methylphenyl)pyrrolidine is well-documented in the literature, with several efficient routes reported. One common method involves the reaction of 3-methoxy-4-methylbenzaldehyde with pyrrolidine under appropriate conditions. The resulting product can be further purified using standard techniques such as column chromatography to ensure high purity and consistency.

The safety profile of 2-(3-Methoxy-4-methylphenyl)pyrrolidine has been extensively evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, making it suitable for further development into clinical trials. However, as with any new chemical entity, ongoing safety monitoring is essential to ensure its long-term safety and efficacy.

In conclusion, 2-(3-Methoxy-4-methylphenyl)pyrrolidine (CAS No. 1016524-91-6) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of new therapeutic agents targeting various diseases. Continued research and clinical evaluation will further elucidate its full potential and contribute to advancements in healthcare.